Cas no 1499415-84-7 (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine)

• Product Name: 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine
• CAS No: 1499415-84-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5882957
• PubChem ID: 96854773
• Update Time: 2025-05-22

1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine
• 1499415-84-7
• EN300-1760279
• 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine

• Inchi： 1S/C11H13N3/c1-14-7-9(11(12)4-5-11)8-3-2-6-13-10(8)14/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： SWXDJAHJQJZBII-UHFFFAOYSA-N
• SMILES： NC1(C2=CN(C)C3C2=CC=CN=3)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine

1-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-Yl}Cyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1499415-84-7, commonly referred to as 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which combines a pyrrolopyridine ring system with a cyclopropane moiety. The pyrrolo[2,3-b]pyridine core is a fused heterocyclic system that imparts unique electronic properties, while the cyclopropane group introduces strain and reactivity that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine as a precursor for the synthesis of bioactive molecules. Its structure serves as a versatile scaffold for further functionalization, enabling the creation of compounds with diverse biological activities. For instance, researchers have explored its role in the development of novel antidepressants and neuroprotective agents, leveraging its ability to modulate neurotransmitter systems and reduce oxidative stress.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrrolopyridine core. This is often achieved through cyclization reactions involving appropriately substituted amino alcohols or related precursors. The introduction of the methyl group at the 1-position of the pyrrolopyridine ring is a critical step that ensures stability and enhances bioavailability. Subsequent steps involve the attachment of the cyclopropane group, which can be achieved through various methods, including ring-opening reactions or direct coupling techniques.

One of the most intriguing aspects of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine is its reactivity under different chemical conditions. The strained cyclopropane ring makes it highly susceptible to nucleophilic attack, making it an ideal substrate for various annulation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in biological systems.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of ion channels and receptor agonists. Its ability to interact with voltage-gated sodium channels has positioned it as a potential candidate for treating pain and epilepsy. Additionally, its role as a GABA receptor antagonist has opened new avenues for exploring its applications in neurodegenerative diseases.

From an environmental perspective, researchers have investigated the degradation pathways of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amines under various conditions. Understanding its biodegradation is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1499415-84-7, or 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-ylylcyclopropanamine, represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for advancing drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.